Cas no 649774-86-7 (Pyrazine, 2,5-diethynyl-)
Pyrazine, 2,5-diethynyl- structure
Product Name:Pyrazine, 2,5-diethynyl-
CAS No:649774-86-7
MF:C8H4N2
MW:128.130761146545
CID:409571
PubChem ID:45079118
Update Time:2025-04-19
Pyrazine, 2,5-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2,5-diethynyl-
- 2,5-diethynylpyrazine
- Pyrazine, 2,5-diethynyl- (9CI)
- DTXSID60663655
- 649774-86-7
-
- Inchi: 1S/C8H4N2/c1-3-7-5-10-8(4-2)6-9-7/h1-2,5-6H
- InChI Key: MEHSXEXQZVSDOR-UHFFFAOYSA-N
- SMILES: N1C=C(C#C)N=CC=1C#C
Computed Properties
- Exact Mass: 128.03752
- Monoisotopic Mass: 128.037448136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrazine, 2,5-diethynyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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